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Compound of Interest

Compound Name: 5-Hydroxybenzofuran-2-one

Cat. No.: B120172 Get Quote

This technical guide provides an in-depth overview of 5-Hydroxybenzofuran-2-one, a

significant heterocyclic compound with diverse biological activities. The document covers its

chemical identity, physicochemical properties, synthesis protocols, and its role in modulating

cellular signaling pathways, tailored for researchers, scientists, and professionals in drug

development.

Nomenclature and Chemical Identity
The nomenclature and various identifiers for 5-Hydroxybenzofuran-2-one are crucial for

accurate scientific communication and database searches.

IUPAC Name: 5-hydroxy-3H-1-benzofuran-2-one[1][2]

Synonyms:

Homogentisic Acid gamma-Lactone[1][2][3]

5-Hydroxy-2-coumaranone[1][2][3]

5-Hydroxy-2(3H)-benzofuranone[2][3]

2,3-Dihydro-5-hydroxybenzofuran-2-one[2][3]

(2,5-dihydroxyphenyl)acetic acid, gamma-lactone[2]
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Homogentisic lactone[4]

2,5-Dihydroxyphenylacetic acid lactone[4]

Physicochemical and Structural Data
A summary of the key quantitative properties of 5-Hydroxybenzofuran-2-one is presented in

the table below, providing a clear reference for its physical and chemical characteristics.

Property Value Source

Molecular Formula C₈H₆O₃ [1][2][5]

Molecular Weight 150.13 g/mol [1][2]

CAS Number 2688-48-4 [1][2]

EC Number 220-252-7 [2]

Melting Point 192-194 °C [3]

Appearance Solid powder [5]

InChI
1S/C8H6O3/c9-6-1-2-7-5(3-

6)4-8(10)11-7/h1-3,9H,4H2
[2][5]

InChIKey
POUITAHNNRJWMA-

UHFFFAOYSA-N
[2][5]

SMILES Oc1ccc2OC(=O)Cc2c1

Experimental Protocols: Synthesis of 5-
Hydroxybenzofurans
The synthesis of 5-hydroxybenzofuran derivatives is a key area of research due to their wide

range of biological activities.[6] One effective method is the PIDA (phenyliodonium diacetate)-

mediated oxidative coupling and cyclization of β-dicarbonyl compounds and hydroquinones.[7]

[8]

Protocol: PIDA-Mediated Synthesis of 5-Hydroxybenzofurans[6][7]
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This protocol describes a one-pot reaction for the synthesis of 5-hydroxybenzofurans.

Materials:

Phenol substrate (e.g., hydroquinone) (0.50 mmol)

β-dicarbonyl compound (e.g., ethyl acetoacetate) (1.00 mmol)

Catalyst (e.g., Zinc Iodide) (0.25 mmol)

Oxidant (Phenyliodine(III) diacetate - PIDA) (0.55 mmol)

Solvent (e.g., Phenyl chloride) (5 mL)

Procedure:

Combine the phenol substrate (1a, 0.50 mmol), β-dicarbonyl compound (2a, 1.00 mmol),

catalyst (0.25 mmol), and oxidant (0.55 mmol) in the solvent (5 mL).

Stir the reaction mixture for 6 hours at the designated temperature.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC).

Upon completion, quench the reaction and perform a standard aqueous workup.

Purify the crude product by column chromatography to isolate the desired 5-

hydroxybenzofuran derivative.

This method directly functionalizes the C(sp²)-H of hydroquinones, with reported yields of up to

96%.[7]

Biological Activities and Signaling Pathways
5-Hydroxybenzofuran-2(3H)-one and its derivatives exhibit a broad spectrum of

pharmacological properties, including antioxidant, anti-inflammatory, antibacterial, and

antifungal activities.[1] The benzofuran nucleus is considered a privileged scaffold in medicinal

chemistry.[1] Derivatives have been shown to possess anti-tumor, antiviral, and

antihyperglycemic effects.[1][9]
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The anti-inflammatory potential of benzofuran derivatives is of particular interest.[1] Some

derivatives have been observed to suppress the production of nitric oxide (NO) and the

expression of cyclooxygenase-2 (COX-2) in inflammatory models.[1] The underlying

mechanism for these anti-inflammatory effects can be attributed to the modulation of key

signaling pathways such as NF-κB and MAPK.[1]

Diagrams of Workflows and Pathways

To visually represent the concepts discussed, the following diagrams have been generated

using the DOT language.
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Caption: Synthesis workflow for 5-hydroxybenzofurans.
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Caption: Proposed anti-inflammatory mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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